3-Amino-2-benzyl-5-(hydroxymethyl)benzene-1-sulfonamide

• CAS No.: 62273-27-2
• Molecular Formula: C14H16N2O3S
• Molecular Weight: 292.36 g/mol
• IUPAC Name: 3-amino-2-benzyl-5-(hydroxymethyl)benzenesulfonamide
• InChI: InChI=1S/C14H16N2O3S/c15-13-7-11(9-17)8-14(20(16,18)19)12(13)6-10-4-2-1-3-5-10/h1-5,7-8,17H,6,9,15H2,(H2,16,18,19)
• InChI Key: BKMPCDQBTCOLCG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CC2=C(C=C(C=C2S(=O)(=O)N)CO)N

Description

3-Amino-2-benzyl-5-(hydroxymethyl)benzene-1-sulfonamide is a useful research compound. Its molecular formula is C14H16N2O3S and its molecular weight is 292.36 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred mixture of lithium aluminium hydride (12 g) and dry diethyl ether (350 ml), a solution of methyl 3-amino-4-benzyl-5-sulfamylbenzoate (30 g) in dry pyridine (300 ml) is dropwise added during 1-1.5 hours. After additional stirring for 3 hours, the mixture is cooled and ethyl acetate (25 ml) followed by water (50 ml) are very cautiously added dropwise. After stirring for a further 30 minutes, the solids are collected by filtration and dried in air. The filter cake is treated with hot 4 N hydrochloric acid (about 500 ml) to dissolve inorganic material. After cooling 3-amino-4-benzyl-5-sulfamylbenzyl alcohol is collected by filtration and dried in air. After recrystallization from aqueous ethanol it is obtained with a melting point of 159°-161° C.